Cas no 951893-77-9 (2,2-Dimethyl-4-oxo-4-(2,3,4,5,6-pentamethylphenyl)butyric acid)

• Product Name: 2,2-Dimethyl-4-oxo-4-(2,3,4,5,6-pentamethylphenyl)butyric acid
• CAS No: 951893-77-9
• MF: C₁₇H₂₄O₃
• MW: 276.370665550232
• CID: 4722788
• Update Time: 2025-05-20

2,2-Dimethyl-4-oxo-4-(2,3,4,5,6-pentamethylphenyl)butyric acid Chemical and Physical Properties

Names and Identifiers

• 2,2-DIMETHYL-4-OXO-4-(2,3,4,5,6-PENTAMETHYLPHENYL)BUTYRIC ACID
• 2,2-Dimethyl-4-oxo-4-(2,3,4,5,6-pentamethylphenyl)butyric acid

• Inchi： 1S/C17H24O3/c1-9-10(2)12(4)15(13(5)11(9)3)14(18)8-17(6,7)16(19)20/h8H2,1-7H3,(H,19,20)
• InChI Key： SRJANRRIVVMFBD-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=C(C)C(C)=C(C)C=1C)CC(C(=O)O)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 370
• Topological Polar Surface Area: 54.4

Additional information on 2,2-Dimethyl-4-oxo-4-(2,3,4,5,6-pentamethylphenyl)butyric acid

2,2-Dimethyl-4-oxo-4-(2,3,4,5,6-pentamethylphenyl)butyric acid (CAS No. 951893-77-9): An Overview

2,2-Dimethyl-4-oxo-4-(2,3,4,5,6-pentamethylphenyl)butyric acid (CAS No. 951893-77-9) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields of chemistry and biochemistry. This compound is characterized by its highly substituted phenyl group and a ketone functionality, making it an intriguing subject for both academic research and industrial development.

The chemical structure of 2,2-Dimethyl-4-oxo-4-(2,3,4,5,6-pentamethylphenyl)butyric acid consists of a butyric acid backbone with a ketone group at the C-4 position and a highly substituted phenyl ring attached to the same carbon. The presence of multiple methyl groups on the phenyl ring imparts significant steric hindrance and electronic effects, which can influence the compound's reactivity and stability. These structural features make it a valuable candidate for studying the effects of steric and electronic factors on chemical reactivity.

In the realm of organic synthesis, 2,2-Dimethyl-4-oxo-4-(2,3,4,5,6-pentamethylphenyl)butyric acid has been utilized as a building block for the synthesis of more complex molecules. Its ketone functionality can undergo various reactions such as nucleophilic addition and condensation reactions, making it a versatile starting material for the preparation of pharmaceuticals and other fine chemicals. Recent studies have explored its use in the synthesis of novel anti-inflammatory agents and antioxidants.

From a biological perspective, 2,2-Dimethyl-4-oxo-4-(2,3,4,5,6-pentamethylphenyl)butyric acid has shown promising activity in several biological assays. Research has indicated that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary studies have suggested that it may have potential as an antioxidant due to its ability to scavenge free radicals and reduce oxidative stress.

The potential applications of 2,2-Dimethyl-4-oxo-4-(2,3,4,5,6-pentamethylphenyl)butyric acid in medicinal chemistry are further supported by its favorable pharmacokinetic properties. Studies have shown that it has good solubility and permeability characteristics, which are crucial for drug development. These properties make it an attractive candidate for further optimization and clinical evaluation.

In the context of environmental chemistry, the stability and biodegradability of 2,2-Dimethyl-4-oxo-4-(2,3,4,5,6-pentamethylphenyl)butyric acid have been investigated to assess its environmental impact. Research has indicated that while the compound is stable under normal conditions, it can be biodegraded by certain microorganisms under specific environmental conditions. This information is crucial for ensuring its safe use in industrial processes and minimizing potential environmental risks.

The synthesis of 2,2-Dimethyl-4-oxo-4-(2,3,4,5,6-pentamethylphenyl)butyric acid typically involves multi-step procedures that require careful control of reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient routes for its preparation. For example, one study reported a one-pot synthesis method using microwave-assisted reactions that significantly reduced reaction times and improved overall yields.

In conclusion, 2，2-Dimethyl-4-oxo-4-(2，3，4，5，6-pentamethylphenyl)butyric acid (CAS No. 951893-77-9) is a multifaceted compound with a wide range of potential applications in organic synthesis, medicinal chemistry, and environmental science. Its unique structural features and favorable biological properties make it an important subject for ongoing research and development. As new synthetic methods continue to emerge and more biological studies are conducted, 2，2-Dimethyl-4-oxo-4-(2，3，4，5，6-pentamethylphenyl)butyric acid is poised to play a significant role in advancing our understanding of complex organic systems and their practical applications.